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Compound of Interest

Compound Name: Triammonium phosphate trihydrate

Cat. No.: B179385

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of triammonium
phosphate trihydrate ((NH4)sPO4-3H20). The document is tailored for researchers, scientists,
and professionals in drug development who require detailed information on the
physicochemical properties of this compound.

Introduction

Triammonium phosphate trihydrate is an inorganic compound with the chemical formula
(NH4)3P0O4-3H20 and a molecular weight of 203.13 g/mol .[1] It is a white crystalline solid that is
known to be highly soluble in water.[2][3] The compound is identified by its CAS number 25447-
33-0.[1][2] Due to its high nitrogen and phosphorus content, it finds applications in various
industrial and agricultural sectors. Understanding its solubility is crucial for its application in
solution-based processes, formulation development, and in understanding its environmental

fate.

Quantitative Solubility Data

The quantitative solubility data for triammonium phosphate trihydrate is not extensively
documented in publicly available literature, which may be attributed to its instability and the
tendency to release ammonia in solution. However, available data indicates a high solubility in
water.
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Table 1: Solubility of Triammonium Phosphate Trihydrate

Solvent Temperature (°C) Solubility ( g/100 mL)

Water 25 ~50

Note: The solubility value in water is an approximate value as cited in the available literature.[1]

Table 2: Qualitative Solubility in Other Solvents

Solvent Solubility
Alcohol Insoluble
Acetone Insoluble

Dilute Ammonia Slightly Soluble

Experimental Protocols for Solubility Determination

While specific experimental protocols for determining the solubility of triammonium
phosphate trihydrate are not readily available in the literature, a general and reliable method,
the static equilibrium method (also known as the shake-flask method), can be employed. This
method is considered a gold standard for determining the thermodynamic solubility of a solid in
a solvent.

3.1. Principle of the Static Equilibrium Method

The static equilibrium method involves creating a saturated solution of the solute in the solvent
of interest by allowing the system to reach equilibrium over a sufficient period. The
concentration of the solute in the clear supernatant is then determined analytically.

3.2. Apparatus and Reagents
o Triammonium phosphate trihydrate (purity >98%)

e Deionized or distilled water
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Thermostatically controlled shaker or water bath
Analytical balance

Volumetric flasks and pipettes

Centrifuge

Syringe filters (e.g., 0.45 um pore size)

Analytical instrumentation for concentration measurement (e.g., ICP-OES for phosphorus, or
a titrimetric method for ammonium)

3.3. Experimental Procedure

Preparation of the Slurry: An excess amount of triammonium phosphate trihydrate is
added to a known volume of water in a sealed container (e.g., a glass vial or flask). The
excess solid ensures that a saturated solution is formed.

Equilibration: The container is placed in a thermostatic shaker or water bath set to the
desired temperature (e.g., 25 °C). The mixture is agitated for a prolonged period (typically
24-48 hours) to ensure that equilibrium is reached between the dissolved and undissolved

solid.

Phase Separation: After equilibration, the slurry is allowed to stand undisturbed at the same
temperature to allow the excess solid to settle. A clear supernatant is then carefully
withdrawn. To ensure complete removal of any suspended solid particles, the supernatant is
centrifuged and/or filtered through a syringe filter.

Analysis: A known volume of the clear, saturated solution is carefully diluted. The
concentration of either the ammonium or the phosphate ions in the diluted solution is then
determined using a suitable analytical technique.

o Phosphorus determination: Inductively Coupled Plasma-Optical Emission Spectrometry
(ICP-OES) can be used to accurately measure the phosphorus concentration.
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o Ammonium determination: A formal titration or an ion-selective electrode can be used to
determine the ammonium concentration.

o Calculation: The solubility is calculated from the determined concentration of the ion and
expressed as grams of triammonium phosphate trihydrate per 100 mL of water.
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Caption: Workflow for Solubility Determination.
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Factors Influencing Solubility

The solubility of triammonium phosphate trihydrate can be influenced by several factors:

o Temperature: While specific data across a range of temperatures is not available, the
solubility of most solids in water increases with temperature.

e pH: The pH of the aqueous solution can significantly impact the stability of triammonium
phosphate. In aqueous solutions, the phosphate and ammonium ions will exist in equilibrium
with their protonated and deprotonated forms. Changes in pH will shift these equilibria, which
can affect the overall solubility and stability of the compound.

« Common lon Effect: The presence of other salts containing ammonium or phosphate ions in
the solution would be expected to decrease the solubility of triammonium phosphate
trihydrate due to the common ion effect.

Conclusion

Triammonium phosphate trihydrate is a highly water-soluble inorganic compound. While
precise quantitative solubility data is limited, it is reported to be approximately 50 g/100 mL in
water at 25 °C. It is insoluble in common organic solvents like alcohol and acetone. The
determination of its solubility can be reliably performed using the static equilibrium (shake-flask)
method. A thorough understanding of its solubility and the factors that influence it is essential
for its effective use in research and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on the Solubility of
Triammonium Phosphate Trihydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b179385#solubility-of-triammonium-phosphate-
trinydrate-in-water-and-other-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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